BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Sodium lonophore Il

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium ionophore Il

Cat. No.: B1682789

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Sodium lonophore Il (also known as ETH 2120). Adherence
to these procedures is essential for ensuring the safety of laboratory personnel and the integrity

of your research. This guide is intended for researchers, scientists, and drug development
professionals.

Essential Safety and Handling Information

Sodium lonophore lll is a chemical that requires careful handling due to its potential health
hazards. It is classified as a substance that may cause respiratory irritation. The following table
summarizes the key safety and handling information.
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Parameter

Specification

Source

GHS Hazard Statement

H335: May cause respiratory
irritation

[1]

GHS Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

[2]

Signal Word

Warning

[2]

GHS Pictogram

GHSO07 (Exclamation Mark)

[2]

Storage Class

11: Combustible Solids

[2]

Recommended Storage

-20°C for up to 3 years
(Powder)

) -80°C for up to 1 year in
Storage of Stock Solutions
solvent

Operational Plan: From Receipt to Use

A systematic approach to handling Sodium lonophore lll is critical to minimize exposure and
prevent contamination.

Receiving and Inspection

e Upon receipt, visually inspect the container for any damage or leaks.

» Verify that the container is properly labeled with the chemical name, concentration, and
hazard warnings.

o Ensure the Safety Data Sheet (SDS) is readily accessible.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling Sodium lonophore llI:

o Respiratory Protection: A NIOSH-approved N95 dust mask is required to prevent inhalation
of the powder.
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o Eye Protection: Chemical safety goggles or a face shield must be worn.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Body Protection: A lab coat or other protective garment should be worn.

Preparation of Solutions

 All work with solid Sodium lonophore Ill and the preparation of its solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

o Use a dedicated set of non-sparking tools (e.g., spatulas) for weighing and transferring the
solid.

» When dissolving, add the solid to the solvent slowly to avoid splashing.

o Consult the product datasheet for solubility information in various solvents. For example, it is
soluble in DMSO.

Experimental Use

o Clearly label all solutions containing Sodium lonophore Ill with the chemical name,
concentration, date of preparation, and appropriate hazard warnings.

e When using in cell culture or other experimental systems, handle the solutions within a
biological safety cabinet if sterility is required.

e Avoid the generation of aerosols.

Spill Response Plan

In the event of a spill, immediate and appropriate action is necessary to contain the hazard.

Small Spills (Solid or Liquid)

o Alert others: Immediately notify personnel in the vicinity.

o Evacuate: If necessary, evacuate the immediate area.
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e Don PPE: Ensure you are wearing the appropriate PPE before attempting to clean the spill.

o Containment: For liquid spills, use absorbent pads or other inert material to contain the spill.
For solid spills, gently cover with a damp paper towel to avoid raising dust.

o Cleanup: Carefully scoop the contained material into a clearly labeled hazardous waste
container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), followed by
soap and water.

e Waste Disposal: Dispose of all cleanup materials as hazardous waste.
Large Spills
e Evacuate the area immediately.

 Alert your supervisor and the institutional Environmental Health and Safety (EHS)
department.

e Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.
First Aid Measures
Immediate action is crucial in case of exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.
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Disposal Plan

Proper disposal of Sodium lonophore Ill and its associated waste is a critical step in the

safety protocol. As a hazardous chemical, it must not be disposed of in the regular trash or

down the drain.

Waste Segregation and Collection

Solid Waste: Collect unused Sodium lonophore Ill powder, contaminated PPE (gloves,
masks), and weighing papers in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Sodium lonophore lll in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's EHS guidelines.

Sharps: Any contaminated sharps (e.g., pipette tips, needles) must be disposed of in a
designated sharps container for hazardous chemical waste.

Disposal Procedure

Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full
chemical name "Sodium lonophore Ill," and the approximate concentration and quantity.

Storage: Store hazardous waste containers in a designated, secure area, away from
incompatible materials, until collection.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
for specific guidance on the disposal of this chemical. They will provide information on the
proper procedures for waste pickup and disposal in accordance with local, state, and federal
regulations.

Licensed Disposal Vendor: The ultimate disposal of the hazardous waste will be handled by
a licensed hazardous waste disposal company arranged by your institution.

Safe Handling Workflow
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Caption: Workflow for the safe handling of Sodium lonophore Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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